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Compound of Interest

Compound Name: 3-(Aminomethyl)-4-iodophenol

Cat. No.: B8656578

Get Quote

Abstract: This document provides a comprehensive guide to the safe handling, storage, and

disposal of 3-(Aminomethyl)-4-iodophenol, a compound of interest for researchers,

scientists, and professionals in drug development. By synthesizing data from analogous

phenolic and iodinated compounds, this guide establishes a robust framework for minimizing

risks and ensuring the integrity of the chemical. The protocols herein are designed to be self-

validating, emphasizing a deep understanding of the chemical's nature to foster a culture of

safety and precision in the laboratory.

Introduction: Understanding the Compound
3-(Aminomethyl)-4-iodophenol is a substituted aromatic compound featuring a phenol group,

an aminomethyl group, and an iodine atom. This unique combination of functional groups

dictates its reactivity and potential hazards. The phenolic hydroxyl group imparts acidic and

corrosive properties, while the amino group can act as a base. The presence of iodine

suggests potential sensitivity to light and the possibility of forming reactive species.

These structural features necessitate stringent handling and storage protocols to mitigate risks

such as skin corrosion, systemic toxicity upon absorption, and compound degradation.[1][2]

The following guidelines are predicated on the established principles of handling hazardous
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chemicals and are tailored to the specific inferred properties of 3-(Aminomethyl)-4-
iodophenol.

Hazard Assessment and Mitigation
A thorough understanding of the potential hazards is paramount for safe handling. Based on its

constituent functional groups, the primary hazards associated with 3-(Aminomethyl)-4-
iodophenol are summarized in the table below.

Hazard Category Potential Risk Mitigation Strategy

Acute Toxicity

(Dermal/Oral/Inhalation)

Phenols are rapidly absorbed

through the skin and can be

fatal.[1][2][3] Ingestion of even

small amounts can be lethal.[1]

Always handle in a certified

chemical fume hood.[1][4]

Utilize appropriate Personal

Protective Equipment (PPE),

including double-layered

gloves (nitrile base with

neoprene or butyl outer layer).

[4]

Skin Corrosion/Irritation

As a phenolic compound, it is

expected to be corrosive to the

skin and eyes, potentially

causing severe burns.[1] The

anesthetic effect of phenol can

mask initial contact, delaying

the perception of injury.[1]

Wear a full-face shield and a

lab coat over long-sleeved

clothing.[3][4] An apron made

of a resistant material like

neoprene or butyl rubber is

recommended when handling

larger quantities.[4]

Light and Air Sensitivity

Iodinated compounds and

phenols can be sensitive to

light and air, leading to

degradation and the formation

of unknown, potentially more

hazardous byproducts.[5][6]

Store in amber, airtight

containers.[5][6] For long-term

storage, an inert atmosphere

(e.g., argon or nitrogen) is

recommended.[6]

Reactivity

Can react exothermically with

strong oxidizing agents, bases,

and acids.

Segregate from incompatible

chemicals.[7][8] Avoid contact

with strong oxidizers, bases,

and acids.[1]
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Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is essential when handling 3-(Aminomethyl)-4-iodophenol.
The following protocol should be strictly adhered to:
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Core Protection

Hand Protection

Face & Eye Protection

Lab Coat Closed-toe Shoes Long Pants

Inner Nitrile Gloves Outer Neoprene/Butyl Gloves
Double-gloving

Safety Goggles Face Shield
Splash Hazard

Researcher

Compound

Inert Atmosphere
(Argon/Nitrogen)

 for long-term

Tightly Sealed
Amber Vial

Cool, Dry, Dark
Storage Cabinet

Segregated from
Incompatibles
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Click to download full resolution via product page

Caption: Recommended storage workflow for 3-(Aminomethyl)-4-iodophenol.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Spill Response:

Small Spills (in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with a chemical absorbent material.

Place the absorbent material in a sealed, labeled hazardous waste container.

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills (outside a fume hood):

Evacuate the laboratory immediately.

Alert laboratory personnel and contact the institutional safety office.

Prevent entry to the affected area.

Only trained personnel with appropriate respiratory protection should clean up large spills.

Exposure Response:

Skin Contact:

Immediately flush the affected area with copious amounts of water for at least 15-20

minutes while removing contaminated clothing. [3] 2. Seek immediate medical attention.

[3]Rapid decontamination is crucial. [4]* Eye Contact:
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Immediately flush the eyes with an eyewash station for at least 15-20 minutes, holding the

eyelids open. [1][3] 2. Seek immediate medical attention. [1][3]* Inhalation:

Move the individual to fresh air immediately. [4] 2. Seek immediate medical attention. [4]*

Ingestion:

Do NOT induce vomiting.

If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Waste Disposal
All waste contaminated with 3-(Aminomethyl)-4-iodophenol, including empty containers,

contaminated PPE, and spill cleanup materials, must be disposed of as hazardous waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Conclusion
The safe handling and storage of 3-(Aminomethyl)-4-iodophenol are predicated on a

thorough understanding of its potential hazards and the consistent application of robust safety

protocols. By adhering to the guidelines outlined in this document, researchers can minimize

their risk of exposure and ensure the integrity of their experiments. A proactive approach to

safety is not merely a procedural requirement but a cornerstone of scientific excellence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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